Cas no 651315-70-7 (Pyrimidine, 4-chloro-5,6-diphenyl-2-(trifluoromethyl)-)

• Product Name: Pyrimidine, 4-chloro-5,6-diphenyl-2-(trifluoromethyl)-
• CAS No: 651315-70-7
• MF: C₁₇H₁₀ClF₃N₂
• MW: 334.722913265228
• CID: 405998
• PubChem ID: 10404680
• Update Time: 2025-04-19

Pyrimidine, 4-chloro-5,6-diphenyl-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-chloro-5,6-diphenyl-2-(trifluoromethyl)-
• 4-chloro-5,6-diphenyl-2-(trifluoromethyl)pyrimidine
• SCHEMBL1573250
• DTXSID00439417
• 651315-70-7

• Inchi： 1S/C17H10ClF3N2/c18-15-13(11-7-3-1-4-8-11)14(12-9-5-2-6-10-12)22-16(23-15)17(19,20)21/h1-10H
• InChI Key： CJMBUOHMRKVLLZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C2C=CC=CC=2)C(C2C=CC=CC=2)=NC(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 334.0486
• Monoisotopic Mass: 334.0484605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78